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Compound of Interest

Compound Name:
2-(2-Chlorophenyl)-5-

methylbenzoic acid

CAS No.: 1261928-56-6

Cat. No.: B6399517

Get Quote

Technical Whitepaper: 2-(2-Chlorophenyl)-5-
methylbenzoic Acid
Structure, Synthesis, and Applications in Medicinal Chemistry

Executive Summary
2-(2-Chlorophenyl)-5-methylbenzoic acid is a specialized biaryl scaffold characterized by

significant steric torsion due to ortho,ortho-substitution. As a functionalized biphenyl-2-

carboxylic acid, it serves as a critical intermediate in the synthesis of fluorenones,

phenanthridinones, and angiotensin II receptor antagonist (sartan) analogs. Its unique

structural geometry—forcing the two phenyl rings out of planarity—makes it a valuable

"privileged structure" for disrupting protein-protein interactions and designing non-planar drug

candidates.

This guide details the physicochemical profile, optimized synthetic protocols (focusing on

sterically demanding Suzuki-Miyaura cross-coupling), and downstream reactivity of this
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compound.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
The molecule features a benzoic acid core substituted at the ortho position with a 2-

chlorophenyl group and at the meta position (relative to the acid) with a methyl group. The

proximity of the carboxylic acid, the chloro substituent, and the biaryl linkage creates a highly

twisted conformation, influencing both solubility and reactivity.

Table 1: Physicochemical Profile
Property Data / Value Note

IUPAC Name
2-(2-Chlorophenyl)-5-

methylbenzoic acid

Molecular Formula C₁₄H₁₁ClO₂

Molecular Weight 246.69 g/mol

Physical State
Off-white to pale yellow

crystalline solid

Melting Point 158–162 °C (Predicted)
Dependent on

polymorph/purity

pKa (Acid) 3.8 ± 0.2

Slightly stronger than benzoic

acid due to ortho-Cl electronic

effects

LogP 3.92
High lipophilicity due to biaryl

core

H-Bond Donors 1 (COOH)

H-Bond Acceptors 2 (COOH)

Rotatable Bonds 1
Restricted rotation

(atropisomerism potential)
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Structural Analysis & Steric Challenges
The core challenge in working with 2-(2-Chlorophenyl)-5-methylbenzoic acid lies in its steric

congestion.

Twisted Biaryl Axis: The steric clash between the carboxylic acid group (position 1) and the

chlorine atom on the adjacent ring (position 2') forces the rings to adopt a dihedral angle

close to 90°.

Synthetic Implication: Standard cross-coupling conditions often fail. High-energy catalysts or

specific ligands (e.g., SPhos, XPhos) are required to overcome the energy barrier of forming

the sterically hindered C–C bond.

Diagram 1: Structural Connectivity & Steric Zones
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Caption: Structural map highlighting the steric repulsion between the acid and chlorine groups,

forcing non-planarity.

Synthesis Protocol: Sterically Demanding Suzuki
Coupling
The most reliable route to this compound is the Suzuki-Miyaura Cross-Coupling of 2-bromo-5-

methylbenzoic acid with 2-chlorophenylboronic acid. Due to the ortho-substituents on both

coupling partners, standard Pd(PPh₃)₄ catalysts are often insufficient.

Recommended Protocol: SPhos-Pd-Catalyzed Coupling This protocol utilizes SPhos (2-

Dicyclohexylphosphino-2',6'-dimethoxybiphenyl), a bulky, electron-rich ligand designed to
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facilitate oxidative addition and reductive elimination in hindered biaryls.

Reagents
Substrate A: 2-Bromo-5-methylbenzoic acid (1.0 equiv)

Substrate B: 2-Chlorophenylboronic acid (1.2 equiv)

Catalyst: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%) OR Pd(dppf)Cl₂ (for robust, lower-cost

scale-up)

Base: K₃PO₄ (3.0 equiv) - Phosphate bases are superior for hindered couplings compared to

carbonates.

Solvent: Toluene/Water (10:1 v/v)

Step-by-Step Methodology
Degassing: Charge a reaction vessel with Toluene/Water solvent mixture. Sparge with Argon

for 15 minutes to remove dissolved oxygen (critical for air-sensitive phosphine ligands).

Catalyst Pre-formation: Add Pd(OAc)₂ and SPhos to the solvent. Stir at room temperature for

10 minutes to generate the active catalytic species.

Addition: Add 2-Bromo-5-methylbenzoic acid, 2-Chlorophenylboronic acid, and K₃PO₄.

Reflux: Heat the mixture to 100°C with vigorous stirring for 12–18 hours. Monitor via HPLC

or TLC (Eluent: Hexane/EtOAc 3:1).

Workup:

Cool to room temperature.[1]

Acidify aqueous layer to pH 2 with 1N HCl (to protonate the carboxylate).

Extract with Ethyl Acetate (3x).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
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Purification: Recrystallize from Ethanol/Water or purify via column chromatography (SiO₂,

Hexane/EtOAc gradient).

Diagram 2: Synthetic Workflow
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Caption: Optimized Suzuki-Miyaura workflow using SPhos ligand to overcome steric hindrance.

Applications & Downstream Reactivity[3]
Precursor to Fluorenones
A primary application of 2-arylbenzoic acids is the synthesis of fluorenones via intramolecular

Friedel-Crafts acylation. This specific precursor yields 4-chloro-7-methyl-9H-fluoren-9-one.

Reagent: Concentrated H₂SO₄ or Polyphosphoric Acid (PPA).
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Condition: 80–100°C for 2 hours.

Mechanism: Protonation of the carboxylic acid generates an acylium ion, which undergoes

electrophilic attack on the adjacent chlorophenyl ring.

Sartan-like Scaffolds
The biphenyl-2-carboxylic acid motif is the core pharmacophore for "Sartan" drugs (e.g.,

Losartan, Valsartan). While commercial sartans typically feature a tetrazole ring, the carboxylic

acid variants are potent Angiotensin II receptor antagonists in their own right and serve as key

structure-activity relationship (SAR) probes.

Biaryl Amide Synthesis
The carboxylic acid group is easily converted to amides, which are common in agrochemical

SDHIs (Succinate Dehydrogenase Inhibitors).

Activation: Thionyl chloride (SOCl₂) -> Acid Chloride.

Coupling: Reaction with primary/secondary amines.

Safety & Handling (MSDS Summary)
While specific toxicological data for this isomer may be limited, it should be handled with the

standard precautions for halogenated benzoic acids.

GHS Classification:

Skin Irritation (Category 2): H315[2]

Eye Irritation (Category 2A): H319[2]

STOT-SE (Respiratory Irritation): H335

Handling: Use in a chemical fume hood.[3] Wear nitrile gloves and safety goggles. Avoid dust

formation.[4][5][6]

Storage: Store at room temperature in a tightly closed container. Stable under normal

conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6399517/docs#2-2-chlorophenyl-5-methylbenzoic-
acid-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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